6,7-Dichloro-5-methoxy-2-methylbenzo[b]thiophene

• Molecular Formula: C10H8Cl2OS
• Molecular Weight: 247.14 g/mol
• IUPAC Name: 6,7-dichloro-5-methoxy-2-methyl-1-benzothiophene
• InChI: InChI=1S/C10H8Cl2OS/c1-5-3-6-4-7(13-2)8(11)9(12)10(6)14-5/h3-4H,1-2H3
• InChI Key: FGERQLVRNINMRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC(=C(C(=C2S1)Cl)Cl)OC

Description

6,7-Dichloro-5-methoxy-2-methylbenzo[b]thiophene is a useful research compound. Its molecular formula is C10H8Cl2OS and its molecular weight is 247.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3.7 g of 6,7-dichloro-2,3-dihydro-3-hydroxy-5-methoxy-2-methylbenzo[b]thiophene in 20 ml of glacial acetic acid containing 5 ml of boron trifluoride etherate is warmed on a steam bath for 5 min. to form a clear solution. After stirring at room temperature for 1 hour, the solution is poured into an ice-cold solution of 10% sodium hydroxide. The organic materials are extracted 3 times with ether, dried and concentrated under vacuum. The reddish brown residue is purified by dissolving it in ether and passing it through an alumina column packed with ether. Elution with ether gives 2.1 g of 6,7-dichloro-5-methoxy-2-methylbenzo[b]thiophene as off-white crystals, mp 113°-114°.